Neodymium oxalate decahydrate

Catalog No.
S15964641
CAS No.
M.F
C6H26Nd2O22
M. Wt
738.74 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Neodymium oxalate decahydrate

Product Name

Neodymium oxalate decahydrate

IUPAC Name

neodymium;oxalic acid;decahydrate

Molecular Formula

C6H26Nd2O22

Molecular Weight

738.74 g/mol

InChI

InChI=1S/3C2H2O4.2Nd.10H2O/c3*3-1(4)2(5)6;;;;;;;;;;;;/h3*(H,3,4)(H,5,6);;;10*1H2

InChI Key

HGHHIWVJFQGYSU-UHFFFAOYSA-N

Canonical SMILES

C(=O)(C(=O)O)O.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O.O.O.O.O.O.O.O.O.O.O.[Nd].[Nd]

Neodymium oxalate decahydrate is a chemical compound with the formula Nd2(C2O4)310H2O\text{Nd}_2(\text{C}_2\text{O}_4)_3\cdot 10\text{H}_2\text{O}. It is a hydrated salt of neodymium, a rare earth element, and oxalic acid. This compound typically appears as a crystalline solid that is bright in color, often exhibiting shades of pink or purple due to the presence of neodymium ions. Neodymium oxalate decahydrate is known for its stability in various conditions and its ability to decompose upon heating to yield neodymium oxide and carbon dioxide .

  • Decomposition: Upon heating, it decomposes to form neodymium(III) oxide and carbon dioxide:
    Nd2(C2O4)310H2ONd2O3+3CO2+10H2O\text{Nd}_2(\text{C}_2\text{O}_4)_3\cdot 10\text{H}_2\text{O}\rightarrow \text{Nd}_2\text{O}_3+3\text{CO}_2+10\text{H}_2\text{O}
  • Oxidation: The compound can be oxidized under certain conditions to produce neodymium(III) oxide and carbon dioxide.
  • Reduction: It can also participate in reduction reactions, yielding neodymium(II) salts.
  • Substitution Reactions: Neodymium oxalate can engage in substitution reactions where the oxalate ligands are replaced by other ligands, forming various neodymium complexes.

Neodymium oxalate decahydrate can be synthesized through several methods:

  • Precipitation Reaction: This method involves reacting neodymium(III) oxide or neodymium(III) chloride with oxalic acid in an aqueous solution. The reaction requires controlled temperature and pH to ensure proper crystallization of the decahydrate form .
  • Industrial Production: In industrial settings, the synthesis follows similar routes but utilizes high-purity raw materials and advanced purification techniques. The final product undergoes rigorous quality control measures to ensure its suitability for various applications.
  • Silica Gel Technique: Another method involves growing crystals using silica gel by controlling the reaction between rare earth nitrates and oxalic acid .

Neodymium oxalate decahydrate has a variety of applications across different fields:

  • Chemistry: It serves as a precursor for synthesizing various neodymium compounds and as a catalyst in organic reactions .
  • Materials Science: The compound is used in producing high-performance materials, including magnets and ceramics due to its unique magnetic properties .
  • Optical

Several compounds are structurally or chemically similar to neodymium oxalate decahydrate. Here are some notable examples:

Compound NameFormulaUnique Features
Praseodymium oxalate decahydratePr2(C2O4)310H2O\text{Pr}_2(\text{C}_2\text{O}_4)_3\cdot 10\text{H}_2\text{O}Similar structure; used as an analog for studies
Cerium oxalateCe2(C2O4)310H2O\text{Ce}_2(\text{C}_2\text{O}_4)_3\cdot 10\text{H}_2\text{O}Exhibits different solubility properties
Lanthanum oxalateLa2(C2O4)310H2O\text{La}_2(\text{C}_2\text{O}_4)_3\cdot 10\text{H}_2\text{O}Often used in catalysis; different reactivity

Neodymium oxalate decahydrate stands out due to its specific thermal stability and unique optical properties compared to these similar compounds. Its ability to decompose into valuable products like neodymium oxide further enhances its significance in both scientific research and industrial applications.

Hydrogen Bond Acceptor Count

22

Hydrogen Bond Donor Count

16

Exact Mass

735.90939 g/mol

Monoisotopic Mass

733.90703 g/mol

Heavy Atom Count

30

Dates

Last modified: 08-15-2024

Explore Compound Types